N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine

• Molecular Formula: C13H8ClFN6O
• Molecular Weight: 318.69 g/mol
• IUPAC Name: (E)-1-[4-(2-chloro-5-fluoropyrimidin-4-yl)oxyphenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C13H8ClFN6O/c14-13-16-6-11(15)12(20-13)22-10-3-1-9(2-4-10)5-19-21-7-17-18-8-21/h1-8H/b19-5+
• InChI Key: CDYDBIHTDBOTQT-PTXOJBNSSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/N2C=NN=C2)OC3=NC(=NC=C3F)Cl
• Canonical SMILES: C1=CC(=CC=C1C=NN2C=NN=C2)OC3=NC(=NC=C3F)Cl

Description

N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine is a complex organic compound that features a combination of pyrimidine, phenyl, and triazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine typically involves multiple steps:

Formation of the Pyrimidine Ring: The starting material, 2-chloro-5-fluoropyrimidine, is synthesized through the reaction of 2-chloropyrimidine with fluorinating agents.

Coupling with Phenyl Ring: The pyrimidine derivative is then coupled with a phenyl ring substituted with a hydroxyl group, using a base such as potassium carbonate (K₂CO₃) to form the ether linkage.

Formation of the Triazole Ring: The final step involves the formation of the triazole ring through a cyclization reaction, typically using hydrazine derivatives under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the pyrimidine ring can be substituted with nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed.

Major Products

The major products formed from these reactions include substituted pyrimidines, triazoles, and various derivatives depending on the specific reagents and conditions used .

Scientific Research Applications

N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Biological Studies: The compound is used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways.

Materials Science: It is explored for its potential use in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine involves:

Molecular Targets: The compound targets specific enzymes and receptors, leading to the inhibition of their activity.

Pathways Involved: It interferes with cellular signaling pathways, such as the MAPK/ERK pathway, which is crucial for cell growth and survival.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-fluoropyrimidine: A precursor in the synthesis of the compound.

4H-1,2,4-Triazole Derivatives: Compounds with similar triazole rings used in various applications.

Uniqueness

N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine is unique due to its combination of pyrimidine, phenyl, and triazole rings, which confer distinct chemical and biological properties .